1-Bromo-2,5-dichloro-3-fluorobenzene
Cat. No. B1268532
Key on ui cas rn:
202865-57-4
M. Wt: 243.88 g/mol
InChI Key: CAYJMDVKWMVOLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([Cl:10])[c:4]([F:9])[cH:5][c:6]([Cl:8])[cH:7]1.[CH3:11][O-:12].[CH3:14][OH:15].[Na+:13]>>[Br:1][c:2]1[c:3]([Cl:10])[c:4]([O:12][CH3:11])[cH:5][c:6]([Cl:8])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cc(Cl)cc(Br)c1Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cc(Cl)cc(Br)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
